Cas no 2171976-66-0 (2-1-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)cyclobutylacetic acid)

• Product Name: 2-1-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)cyclobutylacetic acid
• CAS No: 2171976-66-0
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5905766
• PubChem ID: 165816678
• Update Time: 2025-10-31

2-1-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)cyclobutylacetic acid
• 2171976-66-0
• 2-[1-({[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}methyl)cyclobutyl]acetic acid
• EN300-1483401

• Inchi： 1S/C28H32N2O5/c31-25(32)15-28(13-6-14-28)17-29-26(33)22-11-5-12-24(22)30-27(34)35-16-23-20-9-3-1-7-18(20)19-8-2-4-10-21(19)23/h1-4,7-10,22-24H,5-6,11-17H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： LZXOMOWYBPOLID-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-1-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)cyclobutylacetic acid

Introduction to 2-1-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)cyclobutylacetic Acid (CAS No. 2171976-66-0)

2-1-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)cyclobutylacetic acid, identified by its Chemical Abstracts Service (CAS) number 2171976-66-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes multiple functional groups such as amides, esters, and aromatic rings. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide range of potential applications in drug discovery and therapeutic development.

The fluoren-9-ylmethoxycarbonyl moiety in the molecular structure is particularly noteworthy. This group is often employed in medicinal chemistry due to its ability to enhance the solubility and bioavailability of drug candidates. Additionally, the cyclopentylformamido and cyclobutylacetic acid components introduce rigidity and specific spatial orientations, which can be critical for binding to biological targets with high affinity and selectivity. Such structural features are frequently exploited in the design of small-molecule inhibitors and modulators.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders, cancer, and inflammation. The unique scaffold of 2-1-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)cyclobutylacetic acid makes it a promising candidate for further investigation in these areas. For instance, studies have shown that derivatives of fluorene-based compounds can exhibit potent activity against certain kinases and other enzymes implicated in disease progression.

The cyclobutylacetic acid moiety is particularly interesting from a biochemical perspective. This group can serve as a hinge region, allowing the molecule to adopt conformations that optimize interactions with biological targets. Furthermore, the presence of both carboxylic acid and amide functionalities provides multiple sites for hydrogen bonding, which is crucial for stabilizing protein-ligand interactions. These properties make this compound a valuable tool for structure-based drug design.

Recent advancements in computational chemistry have enabled researchers to more accurately predict the binding modes and affinity of small molecules like 2-1-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)cyclobutylacetic acid to their biological targets. Molecular docking studies have suggested that this compound may interact with proteins involved in signal transduction pathways, potentially leading to therapeutic effects in conditions such as chronic inflammation or neurodegeneration. These computational insights have guided experimental efforts aimed at optimizing its pharmacological profile.

The synthesis of 2-1-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)cyclobutylacetic acid presents significant challenges due to its complex architecture. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and automated parallel synthesis have been instrumental in streamlining the process. The ability to efficiently synthesize this compound allows for rapid screening of its biological activity and further refinement of its chemical properties.

In conclusion, 2-1-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}methyl)cyclobutylacetic acid (CAS No. 2171976-66-0) represents a fascinating example of how intricate molecular structures can be leveraged for therapeutic purposes. Its unique combination of functional groups and structural motifs positions it as a promising candidate for further exploration in drug discovery. As research in this area continues to progress, it is likely that compounds like this will play an increasingly important role in the development of novel treatments for various diseases.